Cas no 1032768-06-1 (Sec-butylmagnesium Chloride)

• Product Name: Sec-butylmagnesium Chloride
• CAS No: 1032768-06-1
• MF: C₄H₉Cl₂LiMg
• MW: 159.266259908676
• MDL: MFCD15144755
• CID: 3163123
• PubChem ID: 253662605
• Update Time: 2025-10-29

Sec-butylmagnesium Chloride Chemical and Physical Properties

Names and Identifiers

• sec-Butylmagnesium Chloride - Lithium Chloride
• Lithium chloride - sec-butyl(chloro)magnesium (1:1:1)
• lithium;magnesium;butane;dichloride
• 2-Butylmagnesium Chloride-Lithium Chloride
• 2-Butylmagnesium Chloride - Lithium Chloride
• B4643
• sec-Butylmagnesium chloride lithium chloride complex solution, 1.2 M in THF
• Sec-Butylmagnesium Chloride-Lithium Chloride (15% in Tetrahydrofuran, ca. 1.2mol/L)
• 2-Butylmagnesium Chloride - Lithium Chloride (15% in Tetrahydrofuran, ca. 1.2mol/L)
• sec-Butylmagnesium Chloride - Lithium Chloride (15% in Tetrahydrofuran, ca. 1.2mol/L)
• 2-Butylmagnesium Chloride - Lithium Chloride Complex, Tetrahydrofuran Solution (abt.15%)
• Sec-butylmagnesium Chloride
• 1032768-06-1
• SCHEMBL3400407

• MDL： MFCD15144755
• Inchi： 1S/C4H9.2ClH.Li.Mg/c1-3-4-2;;;;/h3H,4H2,1-2H3;2*1H;;/q-1;;;+1;+2/p-2
• InChI Key： YMUBDNJWWYNAOA-UHFFFAOYSA-L
• SMILES： [CH-](C)CC.[Mg+2].[Cl-].[Cl-].[Li+]

Computed Properties

• Exact Mass: 158.0091758g/mol
• Monoisotopic Mass: 158.0091758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 13.5
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Flash Point: -21°C(lit.)

Sec-butylmagnesium Chloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H225-H260-H302-H314-H371-H372
• Warning Statement： P210-P223-P231+P232-P233-P240-P241+P242+P243-P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P308+P311-P335+P334-P370+P378-P402+P404-P403+P235-P405-P501
• Hazardous Material transportation number：UN 3399 4.3/3/PG I
• HazardClass：4.3/3
• PackingGroup：I

Additional information on Sec-butylmagnesium Chloride

Sec-butylmagnesium Chloride (CAS No. 1032768-06-1): A Comprehensive Overview

Sec-butylmagnesium chloride (CAS No. 1032768-06-1) is a versatile organomagnesium compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, also referred to as sec-butyl MgCl, is widely employed as a reagent in various chemical reactions due to its unique electronic properties and reactivity. In recent years, advancements in synthetic methodologies and its applications have further solidified its importance in modern chemistry.

The molecular structure of sec-butylmagnesium chloride consists of a magnesium atom bonded to a secondary butyl group (-CH(CH2CH3)2) and a chloride ion (Cl⁻). This structure imparts the compound with nucleophilic characteristics, making it highly effective in nucleophilic additions and substitutions. The secondary butyl group contributes to the compound's stability and reactivity, enabling it to participate in a wide range of reactions under controlled conditions.

One of the most notable applications of sec-butylmagnesium chloride is in the synthesis of complex organic molecules. Recent studies have highlighted its role in the construction of biologically active compounds, such as steroids and terpenoids. For instance, researchers have successfully utilized this reagent in the enantioselective synthesis of natural products, demonstrating its potential in drug discovery and development.

In addition to its role in organic synthesis, sec-butylmagnesium chloride has found applications in polymer chemistry. Its ability to act as a catalyst or initiator in polymerization reactions has led to the development of novel materials with tailored properties. For example, recent advancements have shown its utility in the synthesis of block copolymers, which are widely used in industries such as automotive manufacturing and electronics.

The synthesis of sec-butylmagnesium chloride typically involves the reaction of magnesium metal with sec-butyl halides under anhydrous conditions. Recent research has focused on optimizing this process to enhance yield and purity. Innovations such as the use of microwave-assisted synthesis and continuous flow reactors have significantly improved the efficiency of this reaction, making it more accessible for large-scale production.

Despite its widespread use, understanding the exact mechanism of action of sec-butylmagnesium chloride remains an area of active research. Computational studies have provided valuable insights into its electronic structure and reactivity, paving the way for more precise predictions of its behavior in different chemical environments.

In conclusion, sec-butylmagnesium chloride (CAS No. 1032768-06-1) is a pivotal compound in contemporary chemistry, offering diverse applications across multiple disciplines. Its role in organic synthesis, polymer chemistry, and material science continues to evolve with ongoing research, underscoring its significance as a key reagent in modern chemical research.